Cas no 410086-28-1 (7-(trifluoromethyl)-1,2-dihydroisoquinolin-1-one)
410086-28-1 structure
Product Name:7-(trifluoromethyl)-1,2-dihydroisoquinolin-1-one
CAS No:410086-28-1
MF:C10H6F3NO
MW:213.15595293045
MDL:MFCD12405863
CID:2190697
PubChem ID:42609180
Update Time:2025-07-31
7-(trifluoromethyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 7-(Trifluoromethyl)isoquinolin-1(2h)-one
- 7-(trifluoromethyl)-2H-isoquinolin-1-one
- 7-Trifluoromethyl-1-isoquinolone
- 7-(trifluoromethyl)-1,2-dihydroisoquinolin-1-one
- CS-0050123
- 410086-28-1
- SCHEMBL793511
- 7-TRIFLUOROMETHYL-2H-ISOQUINOLIN-1-ONE
- 1(2H)-Isoquinolinone, 7-(trifluoromethyl)-
- AB65552
- AS-34231
- 1823885-45-5
- DTXSID80654944
- MFCD12405863
- 7-(Trifluoromethyl)isoquinolin-1-ol
- AKOS015919022
- DB-296685
-
- MDL: MFCD12405863
- Inchi: 1S/C10H6F3NO/c11-10(12,13)7-2-1-6-3-4-14-9(15)8(6)5-7/h1-5H,(H,14,15)
- InChI Key: BTXOPRIQIDKOLM-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2C=CNC(C=2C=1)=O)(F)F
Computed Properties
- Exact Mass: 213.04
- Monoisotopic Mass: 213.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1A^2
- XLogP3: 2.2
Experimental Properties
- Density: 1.369±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 184-486 ºC (ethyl acetate hexane )
- Boiling Point: 361.491 °C at 760 mmHg
- Flash Point: 172.424 °C
- Solubility: Almost insoluble (0.026 g/l) (25 º C),
7-(trifluoromethyl)-1,2-dihydroisoquinolin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189007314-100mg |
7-(Trifluoromethyl)isoquinolin-1(2H)-one |
410086-28-1 | 95% | 100mg |
$497.14 | 2023-09-02 | |
| Alichem | A189007314-250mg |
7-(Trifluoromethyl)isoquinolin-1(2H)-one |
410086-28-1 | 95% | 250mg |
$757.50 | 2023-09-02 | |
| Alichem | A189007314-1g |
7-(Trifluoromethyl)isoquinolin-1(2H)-one |
410086-28-1 | 95% | 1g |
$1893.75 | 2023-09-02 | |
| Chemenu | CM107969-100mg |
1(2h)-isoquinolinone, 7-(trifluoromethyl)- |
410086-28-1 | 97% | 100mg |
$275 | 2021-08-06 | |
| Chemenu | CM107969-250mg |
1(2h)-isoquinolinone, 7-(trifluoromethyl)- |
410086-28-1 | 97% | 250mg |
$459 | 2021-08-06 | |
| Chemenu | CM107969-1g |
1(2h)-isoquinolinone, 7-(trifluoromethyl)- |
410086-28-1 | 97% | 1g |
$1375 | 2021-08-06 | |
| abcr | AB453987-100 mg |
7-(Trifluoromethyl)isoquinolin-1(2H)-one |
410086-28-1 | 100MG |
€234.20 | 2022-08-31 | ||
| abcr | AB453987-250 mg |
7-(Trifluoromethyl)isoquinolin-1(2H)-one |
410086-28-1 | 250MG |
€362.20 | 2022-06-10 | ||
| eNovation Chemicals LLC | D497798-100mg |
7-(trifluoromethyl)-1,2-dihydroisoquinolin-1-one |
410086-28-1 | 97% | 100mg |
$190 | 2024-07-21 | |
| eNovation Chemicals LLC | D497798-250MG |
7-(trifluoromethyl)-1,2-dihydroisoquinolin-1-one |
410086-28-1 | 97% | 250mg |
$300 | 2024-07-21 |
7-(trifluoromethyl)-1,2-dihydroisoquinolin-1-one Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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